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Compound of Interest

Compound Name:
1-(4-Bromo-2-

methylphenyl)ethanone

Cat. No.: B1291378 Get Quote

Essential Safety and Handling Guide for 1-(4-Bromo-
2-methylphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(4-Bromo-2-methylphenyl)ethanone (CAS No. 65095-33-2).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)
1-(4-Bromo-2-methylphenyl)ethanone is a chemical compound that requires careful handling

due to its potential health hazards. Based on available safety data, it is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation Required PPE
Specifications & Best

Practices

Routine Laboratory Use
• Eye Protection• Hand

Protection• Body Protection

• Chemical splash goggles that

meet ANSI Z87.1 standards.[4]

[5]• Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Inspect gloves for any damage

before use and dispose of

them immediately if

contaminated.[4][5]• A flame-

resistant lab coat, fully

buttoned, to protect against

splashes.[4][5]

Risk of Splash or Aerosol

Generation

• Eye and Face Protection•

Hand Protection• Body

Protection• Respiratory

Protection

• In addition to chemical splash

goggles, a face shield is

required.[4][5]• Chemical-

resistant gloves are

mandatory.[4][5]• A flame-

resistant lab coat should be

worn.[4][5]• Use a NIOSH-

approved respirator with an

appropriate cartridge if work is

not conducted in a chemical

fume hood or if ventilation is

inadequate.[4][5]

Emergency Spill

• Full-face Respirator•

Chemical Resistant Clothing•

Double Gloving• Chemical

Resistant Boots

• A full-face, air-purifying

respirator with appropriate

cartridges is necessary.[6]• A

chemical-resistant suit or

coveralls to prevent skin

contact.[6]• An inner and outer

pair of chemical-resistant

gloves.[6]• Steel-toed and

shank chemical-resistant

boots.[6]
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Operational and Disposal Plans
Standard Operating Procedure for Handling
The following workflow outlines the necessary steps for the safe handling of 1-(4-Bromo-2-
methylphenyl)ethanone in a laboratory setting.
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh Compound in Fume Hood

Perform Reaction in Fume Hood

Decontaminate Work Area & Glassware

Dispose of Waste in Labeled Container

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-(4-Bromo-2-methylphenyl)ethanone.
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Emergency Spill Response
In the event of a spill, immediate and decisive action is required to contain the situation and

prevent exposure.

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Emergency PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed, Labeled Hazardous Waste Container

Decontaminate the Spill Area

Dispose of Waste & Contaminated PPE According to Regulations

Report the Incident

Click to download full resolution via product page
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Caption: Emergency Procedure for a Chemical Spill.

First Aid Measures
Immediate first aid is crucial in the event of exposure.

Table 2: First Aid Procedures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.[1][5][8] If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][7]

[8]

Handling and Storage
Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] Wash hands and any

exposed skin thoroughly after handling.[1] Use only outdoors or in a well-ventilated area.[1]

Storage: Store in a well-ventilated place. Keep the container tightly closed.[1] Store locked

up.[1] The compound should be stored in a dry place.

Disposal Considerations
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Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[1] Do not let the product enter drains. Chemical waste generators must

determine whether a discarded chemical is classified as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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